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Compound of Interest

Compound Name: Copper(II) triflate

Cat. No.: B1225441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

copper(II) triflate. The information is curated for researchers, scientists, and professionals in

drug development who utilize this versatile reagent in their work.

Core Physical Properties
Copper(II) triflate, also known as cupric trifluoromethanesulfonate, is a metal salt with the

chemical formula Cu(OSO₂CF₃)₂. It is widely recognized as a powerful Lewis acid and a

versatile catalyst in a multitude of organic transformations.[1] A summary of its key physical

properties is presented below.
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Property Data

Molecular Formula C₂CuF₆O₆S₂

Molecular Weight 361.67 g/mol [1]

Appearance

White to pale blue or light gray crystalline

powder. The color can vary depending on the

hydration state.

Melting Point

Decomposes at elevated temperatures.

Reported decomposition temperatures vary, with

values of ≥300 °C and 530 °C noted.

Boiling Point Not applicable, as it decomposes before boiling.

Solubility

Highly soluble in water and polar organic

solvents such as methanol, ethanol, acetonitrile,

and dimethylformamide (DMF).[2][3]

Stability
Hygroscopic; sensitive to moisture. Should be

stored under an inert atmosphere.[2]

Experimental Protocols
Detailed experimental procedures for the determination of all physical properties of copper(II)
triflate are not extensively available in the literature. However, standard methodologies can be

applied for their characterization. Below are representative protocols for its synthesis and the

determination of its melting point.

Synthesis of Copper(II) Triflate
Copper(II) triflate can be conveniently prepared by the reaction of copper(II) carbonate with

triflic acid in acetonitrile.

Procedure:

In a well-ventilated fume hood, suspend copper(II) carbonate in acetonitrile in a round-

bottom flask equipped with a magnetic stirrer.
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Slowly add a stoichiometric amount of trifluoromethanesulfonic acid to the suspension with

continuous stirring.

After the addition is complete, continue stirring the mixture at room temperature until the

evolution of carbon dioxide ceases and the solid dissolves.

The resulting solution is filtered to remove any unreacted starting material.

The solvent is removed under reduced pressure to yield the copper(II) triflate salt. The

product can be further purified by recrystallization.

Determination of Melting Point (Decomposition
Temperature)
The melting point, or more accurately, the decomposition temperature of copper(II) triflate can

be determined using a standard melting point apparatus.

Procedure:

A small amount of the finely powdered, dry copper(II) triflate is packed into a capillary tube,

sealed at one end.

The capillary tube is placed in a melting point apparatus.

The temperature is gradually increased at a slow, controlled rate.

The temperature range over which the substance is observed to decompose (e.g., changes

in color, gas evolution) is recorded as the decomposition temperature.

Applications in Synthetic Chemistry: Catalytic
Workflows
Copper(II) triflate is a highly effective catalyst for a wide range of organic reactions. Its utility

stems from its strong Lewis acidity and its ability to coordinate with various organic substrates.

Below are visualizations of its role in two common types of reactions.

Diels-Alder Reaction
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Copper(II) triflate can catalyze the Diels-Alder reaction, a powerful tool for the formation of six-

membered rings. The Lewis acidic copper center coordinates to the dienophile, activating it

towards cycloaddition with a diene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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